Cas no 50454-37-0 (Benzoic acid, 2-[3-(2-naphthalenyl)-1,3-dioxopropyl]-)

Benzoic acid, 2-[3-(2-naphthalenyl)-1,3-dioxopropyl]- structure
50454-37-0 structure
Product Name:Benzoic acid, 2-[3-(2-naphthalenyl)-1,3-dioxopropyl]-
CAS No:50454-37-0
MF:C20H14O4
MW:318.322765827179
CID:364857
PubChem ID:71366580
Update Time:2025-04-19

Benzoic acid, 2-[3-(2-naphthalenyl)-1,3-dioxopropyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[3-(2-naphthalenyl)-1,3-dioxopropyl]-
    • 2-(3-naphthalen-2-yl-3-oxopropanoyl)benzoic acid
    • DTXSID10789935
    • 50454-37-0
    • 2-(3-(Naphthalen-2-yl)-3-oxopropanoyl)benzoic acid
    • 2-[3-(Naphthalen-2-yl)-3-oxopropanoyl]benzoic acid
    • Inchi: 1S/C20H14O4/c21-18(15-10-9-13-5-1-2-6-14(13)11-15)12-19(22)16-7-3-4-8-17(16)20(23)24/h1-11H,12H2,(H,23,24)
    • InChI Key: WOLGZGHJEAPNDC-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1C=CC=CC=1C(=O)O)=O)C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 318.08922
  • Monoisotopic Mass: 318.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.44
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